Cas no 2090712-49-3 (4-(Difluoromethyl)-3-methyl-5-nitrobenzoic acid)

• Product Name: 4-(Difluoromethyl)-3-methyl-5-nitrobenzoic acid
• CAS No: 2090712-49-3
• MF: C₉H₇F₂NO₄
• MW: 231.152989625931
• CID: 5958070
• PubChem ID: 131590677
• Update Time: 2025-05-22

4-(Difluoromethyl)-3-methyl-5-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2090712-49-3
• EN300-6510281
• 4-(Difluoromethyl)-3-methyl-5-nitrobenzoic acid

• Inchi： 1S/C9H7F2NO4/c1-4-2-5(9(13)14)3-6(12(15)16)7(4)8(10)11/h2-3,8H,1H3,(H,13,14)
• InChI Key： XWRKECPKRLOSBZ-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC(C(=O)O)=CC=1C)[N+](=O)[O-])F

Computed Properties

• Exact Mass: 231.03431403g/mol
• Monoisotopic Mass: 231.03431403g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 83.1Ų

Additional information on 4-(Difluoromethyl)-3-methyl-5-nitrobenzoic acid

4-(Difluoromethyl)-3-methyl-5-nitrobenzoic Acid: A Comprehensive Overview

4-(Difluoromethyl)-3-methyl-5-nitrobenzoic acid (CAS No. 2090712-49-3) is a chemically synthesized compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which includes a benzoic acid backbone substituted with a difluoromethyl group at the para position, a methyl group at the meta position, and a nitro group at the ortho position. These substituents impart distinctive electronic and steric properties to the molecule, making it a valuable compound for various applications.

The synthesis of 4-(difluoromethyl)-3-methyl-5-nitrobenzoic acid involves a series of well-established organic reactions, including Friedel-Crafts acylation, nitration, and fluorination. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound. For instance, researchers have explored the use of transition metal catalysts to facilitate the fluorination step, reducing the need for hazardous reagents and improving yield.

One of the most promising applications of 4-(difluoromethyl)-3-methyl-5-nitrobenzoic acid lies in its potential as a precursor for drug development. The compound's structure resembles certain pharmacophores found in bioactive molecules, suggesting its utility in designing new pharmaceutical agents. For example, studies have shown that derivatives of this compound exhibit moderate to high activity against certain enzymes implicated in neurodegenerative diseases. This has led to further investigations into its potential as a lead compound for drug discovery.

In addition to its pharmaceutical applications, 4-(difluoromethyl)-3-methyl-5-nitrobenzoic acid has also been explored for its role in materials science. Its ability to form stable metal complexes has made it a candidate for use in coordination polymers and metal-organic frameworks (MOFs). Recent research has demonstrated that incorporating this compound into MOFs can enhance their porosity and stability, making them suitable for gas storage and separation applications.

The electronic properties of 4-(difluoromethyl)-3-methyl-5-nitrobenzoic acid have also been studied extensively. Computational chemistry techniques have been employed to analyze its frontier molecular orbitals and reactivity patterns. These studies have provided insights into its potential as an electron-deficient aromatic system, which could be advantageous in certain catalytic processes or as an acceptor material in organic electronics.

From an environmental standpoint, understanding the degradation pathways of 4-(difluoromethyl)-3-methyl-5-nitrobenzoic acid is crucial for assessing its ecological impact. Recent studies have focused on its biodegradation under aerobic and anaerobic conditions, revealing that certain microbial communities can metabolize this compound efficiently. This knowledge is essential for ensuring the safe disposal and handling of this compound in industrial settings.

In conclusion, 4-(difluoromethyl)-3-methyl-5-nitrobenzoic acid (CAS No. 2090712-49-3) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application development, positions it as an important molecule for future research and innovation.